Cas no 2229181-01-3 (2,5-dibromo-3-(prop-2-yn-1-yl)pyridine)

• Product Name: 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine
• CAS No: 2229181-01-3
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• CID: 6529538
• PubChem ID: 165633209
• Update Time: 2025-06-10

2,5-dibromo-3-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine
• EN300-1938433
• 2229181-01-3

• Inchi： 1S/C8H5Br2N/c1-2-3-6-4-7(9)5-11-8(6)10/h1,4-5H,3H2
• InChI Key： AMVXKYSHISCAJC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Br)CC#C

Computed Properties

• Exact Mass: 274.87682g/mol
• Monoisotopic Mass: 272.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine

Comprehensive Overview of 2,5-Dibromo-3-(prop-2-yn-1-yl)pyridine (CAS No. 2229181-01-3)

2,5-Dibromo-3-(prop-2-yn-1-yl)pyridine (CAS No. 2229181-01-3) is a halogenated pyridine derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique bromo-substituted pyridine core and propargyl functional group, serves as a versatile intermediate for constructing complex molecular architectures. Its structural features make it particularly valuable for cross-coupling reactions, click chemistry, and the development of bioactive molecules.

In recent years, the demand for halogenated pyridines like 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine has surged due to their pivotal role in drug discovery and agrochemical innovation. Researchers are increasingly exploring its applications in small-molecule inhibitors and ligand design, aligning with the growing interest in targeted therapies and precision medicine. The compound’s prop-2-yn-1-yl moiety also facilitates bioorthogonal labeling, a technique widely adopted in proteomics and cellular imaging.

From a synthetic perspective, CAS No. 2229181-01-3 is often utilized in Sonogashira couplings and Suzuki-Miyaura reactions, enabling the construction of conjugated systems for organic electronics. Its electron-deficient pyridine ring enhances compatibility with palladium-catalyzed transformations, a hot topic in green chemistry forums. Notably, the compound’s bromo groups offer selective modification sites, addressing the industry’s need for atom-efficient synthesis.

Environmental and regulatory trends have further amplified interest in sustainable halogenation methods for compounds like 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine. Innovations such as catalytic bromination and flow chemistry are frequently discussed in relation to its production, reflecting broader shifts toward eco-friendly processes. These advancements align with ESG (Environmental, Social, and Governance) goals, a recurring theme in chemical industry searches.

Analytical characterization of 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques commonly queried by QC professionals. The compound’s stability under ambient conditions and compatibility with anhydrous reaction environments are additional points of discussion in process chemistry circles.

In summary, 2,5-dibromo-3-(prop-2-yn-1-yl)pyridine (CAS No. 2229181-01-3) exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its relevance to high-impact research areas—from medicinal chemistry to smart materials—ensures its continued prominence in scientific literature and industrial applications.